4-{3-[(2-Hydroxyethyl)amino]butyl}phenol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 4-[3-(2-hydroxyethylamino)butyl]phenol
• InChI: InChI=1S/C12H19NO2/c1-10(13-8-9-14)2-3-11-4-6-12(15)7-5-11/h4-7,10,13-15H,2-3,8-9H2,1H3
• InChI Key: FCEPSSQFNPEREP-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=C(C=C1)O)NCCO

Description

4-{3-[(2-Hydroxyethyl)amino]butyl}phenol is a phenolic compound characterized by a butyl chain substituted with a (2-hydroxyethyl)amino group at the third carbon and a hydroxyl group at the para position of the benzene ring. For instance, compounds with the (2-hydroxyethyl)amino moiety, such as those derived from endophytic fungi, have demonstrated antimicrobial and cognitive-enhancing properties . Additionally, phenolic derivatives like tyrosol and hydroxytyrosol, which share similar hydroxylated aromatic structures, are well-documented for their antioxidant and anti-inflammatory effects in olive-derived products .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{3-[(2-Hydroxyethyl)amino]butyl}phenol typically involves the reaction of 4-hydroxybenzaldehyde with 3-aminobutanol in the presence of a suitable catalyst. The reaction proceeds through a condensation mechanism, forming the desired product .

Industrial Production Methods

In industrial settings, the production of 4-{3-[(2-Hydroxyethyl)amino]butyl}phenol can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-{3-[(2-Hydroxyethyl)amino]butyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form secondary amines.

Substitution: The hydroxyethyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Substitution reactions often involve reagents like alkyl halides and acyl chlorides.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Secondary amines and reduced phenolic compounds.

Substitution: Various substituted phenolic derivatives.

Scientific Research Applications

4-{3-[(2-Hydroxyethyl)amino]butyl}phenol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antioxidant activities.

Industry: Utilized in the production of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of 4-{3-[(2-Hydroxyethyl)amino]butyl}phenol involves its interaction with specific molecular targets. The phenolic group can participate in hydrogen bonding and other interactions with proteins and enzymes, modulating their activity. The hydroxyethylamino group can also interact with cellular receptors, influencing various signaling pathways .

Comparison with Similar Compounds

Structural Features and Physicochemical Properties

The structural variations among phenolic derivatives significantly influence their solubility, lipophilicity, and biological activity. Below is a comparative analysis:

Compound Name	Key Structural Features	Physicochemical Properties	Biological Activities	Source
4-{3-[(2-Hydroxyethyl)amino]butyl}phenol	Phenol + 3-[(2-hydroxyethyl)amino]butyl chain	Moderate lipophilicity due to alkyl chain length	Likely antimicrobial, neuroprotective	Synthetic or fungal metabolites
4-(2-hydroxyethyl)phenol (Tyrosol)	Phenol + 2-hydroxyethyl group	High water solubility; low logP (~0.5)	Antioxidant, cardioprotective	Olive seed extract
4-[(2-hydroxyethyl)amino]-1,3-propanediol	Propanediol + (2-hydroxyethyl)amino substituent	Hydrophilic (polar diol and amino groups)	Antimicrobial, anticancer	Fungal metabolites
4-(3-Hydroxy-3-methylbutyl)phenol	Phenol + branched 3-hydroxy-3-methylbutyl chain	Increased lipophilicity (branched chain)	Not explicitly stated; inferred antioxidant	Synthetic
4-(2-hydroxyethyl)-2-methoxyphenyl-β-D-glucopyranoside	Glycosylated phenol + methoxy group	High molecular weight; reduced membrane permeability	Cytotoxic (anticancer)	Plant-derived (Cremastra appendiculata)
4-(2-aminopropyl)-2-(2-hydroxyethyl)phenol	Phenol + 2-aminopropyl and 2-hydroxyethyl groups	Enhanced solubility due to amine and hydroxyl	Psychoactive metabolite (APB drugs)	Synthetic